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Compound of Interest

Compound Name: MNI-136

CAS No.: 946619-20-1

Cat. No.: B609198 Get Quote

Abstract & Introduction
MNI-136 is a potent, selective, and cell-permeable Negative Allosteric Modulator (NAM) of the

Group II metabotropic glutamate receptors (mGluR2 and mGluR3). Unlike orthosteric

antagonists that compete directly with glutamate at the "Venus flytrap" domain, MNI-136 binds

to a distinct allosteric site within the transmembrane domain, non-competitively inhibiting

receptor activation.

This compound is a critical tool for researchers investigating the role of mGluR2/3 in synaptic

plasticity, anxiety, depression, and cognitive disorders. However, like many lipophilic

benzodiazepine derivatives, MNI-136 presents specific challenges regarding solubility and

hydrolytic stability. This guide provides a standardized protocol for the handling, storage, and

experimental preparation of MNI-136 to ensure data reproducibility.
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Property Specification Notes

Chemical Name

7-bromo-4-(3-pyridin-3-yl-

phenyl)-1,3-dihydro-

benzo[1,4]diazepin-2-one

Benzodiazepine scaffold

Molecular Formula C₂₀H₁₄BrN₃O

Molecular Weight ~392.25 g/mol

Appearance White to off-white solid Crystalline powder

Solubility (DMSO) Soluble (up to 50 mM)
Recommended solvent for

stock

Solubility (Water) Insoluble
Do not attempt to dissolve

directly in water or PBS

Solubility (Ethanol) Low / Variable
Not recommended for high-

concentration stocks

Target mGluR2 / mGluR3
Negative Allosteric Modulator

(NAM)

Storage & Stability Protocols
Solid State Storage (Lyophilized Powder)

Temperature: Store at -20°C or below.

Environment: Keep in a tightly sealed vial with desiccant. The compound is hygroscopic;

moisture absorption can accelerate degradation.

Light: Protect from light. Store in amber vials or wrap clear vials in aluminum foil.

Shelf Life: >2 years if stored correctly.

Stock Solution Preparation (DMSO)
MNI-136 is highly lipophilic. The preparation of a high-concentration stock solution in

anhydrous DMSO is the critical first step.
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Protocol:

Equilibrate the vial to room temperature before opening (prevents water condensation).

Weigh the desired amount of MNI-136.

Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10 mM to 50 mM.

Example: To make a 10 mM stock from 1 mg of MNI-136 (MW 392.25):

Vortex vigorously for 30-60 seconds until the solution is completely clear.

Aliquot the stock into small volumes (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Storage: Store aliquots at -80°C (preferred) or -20°C. Stable for 6 months at -80°C.

Working Solution (Aqueous Dilution)
CRITICAL WARNING: MNI-136 will precipitate if added rapidly to aqueous media at high

concentrations.

Protocol:

Thaw the DMSO stock aliquot at room temperature.

Prepare the intermediate dilution or final working solution immediately before use.

Stepwise Dilution:

Do not add water to the DMSO stock.

Add the DMSO stock to the aqueous buffer (e.g., ACSF, PBS, or Media) while vortexing or

stirring rapidly.

Final DMSO Concentration: Ensure the final DMSO concentration in your assay is < 0.1% to

avoid solvent artifacts, although MNI-136 solubility may limit the maximum achievable

concentration in buffer to ~10-30 µM.

Stability: Use aqueous dilutions within 4 hours. Discard unused aqueous solutions.
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Visualized Workflows
Experimental Preparation Workflow
This diagram outlines the decision logic for preparing MNI-136 for in vitro assays, highlighting

the critical "Crash Out" risk points.
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Figure 1: Step-by-step workflow for solubilizing and diluting MNI-136 to prevent precipitation.

Mechanism of Action (mGluR2/3 NAM)
Understanding the mechanism is vital for experimental design. MNI-136 does not block

glutamate binding but prevents the receptor from coupling to the G-protein.
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Figure 2: MNI-136 acts as a Negative Allosteric Modulator, preventing G-protein coupling

despite glutamate binding.

Troubleshooting & FAQ
Q: My solution turned cloudy upon adding the stock to the media. What happened? A: This is

"crashing out." The concentration of MNI-136 in the aqueous phase exceeded its solubility limit,

or the mixing was too slow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b609198?utm_src=pdf-body-img
https://www.benchchem.com/product/b609198?utm_src=pdf-body
https://www.benchchem.com/product/b609198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fix: Vortex the media while slowly adding the DMSO stock. Lower the final concentration

(e.g., if trying 50 µM, drop to 10-20 µM).

Q: Can I use Ethanol instead of DMSO? A: Ethanol is not recommended for the primary stock.

Benzodiazepines are significantly more soluble in DMSO. Ethanol stocks may precipitate at

-20°C or evaporate, changing the concentration.

Q: Is MNI-136 stable in cell culture media? A: It is chemically stable for the duration of typical

acute assays (24-48 hours), but it may bind to serum proteins (BSA/FBS) in the media,

effectively reducing the free drug concentration. For precise IC50 determinations, consider

using serum-free media or correcting for protein binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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